Motilin-(1-13) (human)

Motilin-(1-13) is a peptide derived from the larger motilin hormone, which consists of 22 amino acids. Motilin is primarily secreted by enteroendocrine cells in the proximal small intestine and plays a crucial role in regulating gastrointestinal motility. The specific sequence of Motilin-(1-13) includes the first 13 amino acids of the full motilin peptide, which are critical for its biological activity. This truncated form retains significant physiological functions, particularly in stimulating gastric contractions and influencing digestive processes .

The chemical structure of Motilin-(1-13) can be represented as follows:

• Molecular Formula: C121H190N34O35
• Molecular Weight: Approximately 2698 daltons
• Amino Acid Sequence: Phe-Val-Pro-Ile-Phe-Thr-Tyr-Gly-Glu-Leu-Gln-Arg

The biological activity of Motilin-(1-13) can be modulated by various factors, including pH levels. At low pH, motilin can inhibit gastric motor activity, while at higher pH levels, it exerts a stimulating effect .

Motilin-(1-13) is known for its potent biological activity related to gastrointestinal motility. It primarily stimulates:

• Gastric Contractions: Enhances phase III of the migrating motor complex, which is essential for clearing the stomach and preparing it for subsequent meals.
• Pepsin Secretion: Promotes the secretion of digestive enzymes such as pepsin, facilitating digestion.
• Gallbladder Contraction: Increases gallbladder contraction, aiding in bile release necessary for fat digestion.
• Lower Esophageal Sphincter Pressure: Elevates pressure in the lower esophageal sphincter, preventing reflux .

The synthesis of Motilin-(1-13) can be achieved through solid-phase peptide synthesis (SPPS), a widely used method that allows for the sequential addition of amino acids to a growing peptide chain. This technique involves:

• Preparation of Resin: A solid support resin is prepared to anchor the first amino acid.
• Coupling Reactions: Each subsequent amino acid is added through coupling reactions facilitated by activating agents that promote peptide bond formation.
• Cleavage and Purification: Once synthesis is complete, the peptide is cleaved from the resin and purified using high-performance liquid chromatography (HPLC) to achieve high purity levels necessary for biological studies .

Motilin-(1-13) has several applications in both research and clinical settings:

• Research Tool: Used extensively in studies investigating gastrointestinal physiology and pharmacology.
• Potential Therapeutics: Investigated as a treatment option for conditions like gastroparesis and other motility disorders due to its ability to enhance gastric emptying .
• Diagnostic Marker: May serve as a biomarker for assessing gastrointestinal function during clinical evaluations.

Studies have shown that Motilin-(1-13) interacts specifically with the motilin receptor (MLNR), which is crucial for its biological effects. Research indicates that variations in the peptide sequence can affect binding affinity and receptor activation. For instance, modifications at certain positions within the peptide sequence may enhance or diminish its agonistic properties at the motilin receptor .

Additionally, interaction studies have explored how different environmental factors (e.g., pH levels) influence the activity of Motilin-(1-13), providing insights into its physiological relevance under varying conditions.

Motilin-(1-13) shares structural and functional similarities with other gastrointestinal peptides but maintains unique characteristics that distinguish it from them. Below are some similar compounds:

Motilin-(1-13) is unique due to its specific role in regulating gastrointestinal motility without directly influencing appetite or other metabolic processes like ghrelin or cholecystokinin .